Cas no 881939-76-0 ((3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid)

• Product Name: (3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid
• CAS No: 881939-76-0
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 1085390
• Update Time: 2025-04-20

(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Pyridin-4-yl)-1H-1,2,4-triazol-5-yl)acetic acid
• (5-pyridin-4-yl-4H-1,2,4-triazol-3-yl)acetic acid(SALTDATA: H2O)
• [3-(4-Pyridinyl)-1H-1,2,4-triazol-5-yl]acetic acid
• 2-(5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl)acetic acid
• (3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetic acid

• Inchi： 1S/C9H8N4O2/c14-8(15)5-7-11-9(13-12-7)6-1-3-10-4-2-6/h1-4H,5H2,(H,14,15)(H,11,12,13)
• InChI Key： VUMDGYBTAWXDAB-UHFFFAOYSA-N
• SMILES： OC(CC1=NC(C2C=CN=CC=2)=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles